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Compound of Interest

Compound Name: Foxy-5 TFA

Cat. No.: B8085423

Essential Safety and Handling Guide for Foxy-5 TFA

This document provides crucial safety protocols and logistical information for the handling and
disposal of Foxy-5 TFA (Trifluoroacetate salt), a WNT5A-mimicking peptide. The information is
intended for researchers, scientists, and drug development professionals.

Foxy-5 is a formylated hexapeptide that acts as a WNT5A agonist, impairing the migration and
invasion of certain cancer cells.[1][2][3][4] It functions by triggering cytosolic free calcium
signaling without activating the 3-catenin pathway.[1] The trifluoroacetate (TFA) salt form
necessitates specific handling precautions due to the corrosive nature of the TFA counter-ion.

Immediate Safety and Hazard Information

Foxy-5 TFA should be handled as a substance with unknown toxicological properties beyond
its intended biological activity. The primary hazards are associated with the TFA salt, which is
corrosive.

Hazard Identification:

o Skin and Eye Contact: Causes severe skin burns and eye damage. Direct contact can lead
to corrosive injuries that are difficult to heal.

 Inhalation: Harmful if inhaled. Vapors or aerosols can cause irritation to the respiratory
system, potentially leading to edema.
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 Ingestion: Can cause severe corrosive damage to the esophagus and stomach.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Foxy-5 TFA. The following table
summarizes the required equipment based on the potential hazards identified in the Safety
Data Sheets for trifluoroacetic acid.

Protection Type Required PPE Specifications & Rationale

o To protect against splashes of
] Safety goggles with side ) i
Eye and Face Protection ) ) solutions which can cause
protection and a face shield.
severe eye damage.

) ] To prevent skin contact which
Chemical-resistant gloves
can cause severe burns.

Hand Protection (e.g., tested to EN 374 ] -
Check for impermeability
standard).
before use.
i To protect skin and personal
Body Protection Laboratory coat. ) o
clothing from contamination.
Use in a well-ventilated area, To avoid inhalation of any dust
Respiratory Protection preferably a chemical fume from the lyophilized powder or
hood. aerosols from solutions.

Operational and Handling Plan

This section provides a step-by-step guide for the safe handling of Foxy-5 TFA, from receipt to

disposal.
1. Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

» Store the lyophilized peptide in a tightly sealed container at -20°C for short-term storage (up
to 1 month) or -80°C for long-term storage (up to 6 months).

2. Preparation of Stock Solutions:
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e Precaution: All handling of the solid compound and preparation of solutions should be
performed inside a chemical fume hood.

e Procedure:
o Allow the vial to warm to room temperature before opening to prevent condensation.

o Use a calibrated micro-pipette to add the appropriate solvent (e.g., sterile water or DMSO)
as per your experimental protocol.

o Gently swirl or vortex to dissolve the peptide completely. To enhance solubility, the tube
can be warmed to 37°C or sonicated briefly.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Clearly label all vials with the compound name, concentration, date, and storage
conditions.

3. Experimental Use:
o Always wear the appropriate PPE as detailed in the table above.

» Handle all solutions containing Foxy-5 TFA with care to avoid splashes and aerosol
generation.

o Work over a spill tray or absorbent bench liner.

Emergency Procedures
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Exposure Scenario Immediate Action

Immediately rinse with plenty of water for 10-15

minutes, holding eyelids open. Remove contact
In case of eye contact lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.

Take off all contaminated clothing immediately.
_ Rinse the affected skin area with copious
In case of skin contact _ _ _
amounts of water. Seek immediate medical

attention.

Move the person to fresh air. If breathing is
If inhaled difficult or stops, provide artificial respiration.

Seek immediate medical attention.

Rinse the mouth immediately with water. Do

NOT induce vomiting. The victim should drink
If swallowed . .

water (two glasses at most). Seek immediate

medical attention.

Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert, liquid-binding
] material (e.g., sand, diatomaceous earth, or
In case of a spill . . _ .
universal binder). Collect the waste in a suitable,
labeled container for disposal. Ventilate the

affected area.

Disposal Plan

All waste materials contaminated with Foxy-5 TFA must be treated as hazardous chemical
waste.

o Waste Collection:

o Collect all unused solutions, contaminated labware (e.g., pipette tips, tubes), and spill
cleanup materials in a dedicated, sealed, and clearly labeled hazardous waste container.
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» Disposal Route:
o Do not dispose of Foxy-5 TFA down the drain.

o Follow all local, state, and federal regulations for hazardous waste disposal. Arrange for
pickup by your institution's environmental health and safety (EHS) department.

Visualizations

The following diagrams illustrate the key logical and biological pathways associated with Foxy-
5 TFA.
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Foxy-5 TFA Handling Workflow
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Caption: A workflow diagram for the safe handling of Foxy-5 TFA.
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Foxy-5 / Wnt5a Non-Canonical Signaling Pathway
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Caption: The non-canonical Wnt signaling pathway activated by Foxy-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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